Cas no 1018584-41-2 (2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetic acid)

• Product Name: 2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetic acid
• CAS No: 1018584-41-2
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• MDL: MFCD10036152
• CID: 4559272
• PubChem ID: 28808499
• Update Time: 2025-05-20

2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [5-(4-Methoxyphenyl)isoxazol-3-yl]acetic acid
• 3-Isoxazoleacetic acid, 5-(4-methoxyphenyl)-
• 2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetic acid

• MDL： MFCD10036152
• Inchi： 1S/C12H11NO4/c1-16-10-4-2-8(3-5-10)11-6-9(13-17-11)7-12(14)15/h2-6H,7H2,1H3,(H,14,15)
• InChI Key： URKMXHVELQPCLR-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(OC)C=C2)=CC(CC(O)=O)=N1

Computed Properties

• Exact Mass: 233.068808g/mol
• Monoisotopic Mass: 233.068808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 233.22g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetic acid

Professional Introduction to 2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetic Acid (CAS No. 1018584-41-2)

2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetic acid, identified by its CAS number 1018584-41-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a 4-methoxyphenyl substituent and an acetic acid moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The< strong>1,2-oxazol core of this compound is a heterocyclic aromatic system that has garnered considerable attention due to its role in various pharmacophores. Oxazole derivatives are widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The methoxy group attached to the phenyl ring enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and bioavailability in drug formulations. Additionally, the acetic acid side chain provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of novel oxazole-based compounds as potential therapeutic agents. Research has demonstrated that oxazole derivatives can interact with biological targets such as enzymes and receptors, leading to inhibitory effects on various disease pathways. For instance, studies have shown that certain oxazole compounds exhibit potent activity against bacterial enzymes like gyrase and topoisomerase II, which are crucial for bacterial DNA replication and transcription. This has opened up new avenues for the development of antibiotics targeting resistant bacterial strains.

The< strong>4-methoxyphenyl substituent in 2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetic acid plays a critical role in modulating the electronic properties of the molecule. The methoxy group is an electron-donating group that can influence the reactivity of the oxazole ring and its interactions with biological targets. This feature makes it particularly useful in designing molecules with specific binding affinities and selectivity profiles. Furthermore, the acetic acid moiety can be further modified to introduce additional functional groups such as amides or esters, expanding the range of possible applications for this compound.

The synthesis of 2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetic acid involves multi-step organic reactions that highlight the versatility of oxazole chemistry. The process typically begins with the condensation of a β-keto ester with an appropriate aldehyde or ketone under basic conditions to form the oxazole ring. Subsequent functionalization steps include introducing the< strong>4-methoxyphenyl group through Suzuki-Miyaura cross-coupling or other palladium-catalyzed reactions. Finally, the introduction of the acetic acid side chain can be achieved through hydrolysis or oxidation reactions.

The pharmacological profile of 2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetic acid has been explored in several preclinical studies. These studies have revealed that the compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that it may have anti-inflammatory effects by modulating key signaling pathways involved in inflammation and immune responses. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The< strong>1,2-oxazol core is also known for its ability to form stable complexes with metal ions, which can be exploited in various catalytic processes. Metal complexes derived from oxazole derivatives have been reported to exhibit enhanced reactivity in organic transformations such as hydrogenation and oxidation reactions. This property makes them valuable catalysts in industrial applications where high selectivity and efficiency are required.

In conclusion, 2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetic acid (CAS No. 1018584-41-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules with applications ranging from anticancer agents to metal-based catalysts. Ongoing research continues to uncover new therapeutic possibilities and synthetic strategies involving this intriguing oxazole derivative.